3,5-dimethoxy-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 3,5-dimethoxy-N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]benzamide
• InChI: InChI=1S/C22H23N3O5/c1-28-17-6-4-15(5-7-17)20-8-9-21(26)25(24-20)11-10-23-22(27)16-12-18(29-2)14-19(13-16)30-3/h4-9,12-14H,10-11H2,1-3H3,(H,23,27)
• InChI Key: NTYBYRUQEMKNAY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=CC(=CC(=C3)OC)OC
• Molecular Formula: C22H23N3O5
• Molecular Weight: 409.4 g/mol

Description

3,5-dimethoxy-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has shown promising results in various studies.

Scientific Research Applications

Synthesis and Biological Activities

• Novel Heterocyclic Compounds : Research involves the synthesis of novel (4-methoxy or 4,8-dimethoxy)-3-methyl-N-(6-oxo-2-thioxo-1,2,3,6-tetrahydro- pyrimidin-4-yl) benzo [1,2-b: 5,4-b’] difuran-2-carboxamide derivatives with potential anti-inflammatory and analgesic activities. These compounds were found to inhibit cyclooxygenase enzymes and displayed significant COX-2 selectivity, analgesic, and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antipsychotic Agents : Another study focused on the synthesis and evaluation of the antidopaminergic properties of benzamide derivatives, including those with methoxy groups, for potential antipsychotic applications. These compounds were compared for their affinity for dopamine D-2 receptors and their effects on behavior in vivo, highlighting their potential as antipsychotic agents with a low tendency to induce extrapyramidal side effects (Högberg, de Paulis, Johansson, Kumar, Hall, & Ogren, 1990).

• Synthetic Methodologies : A simple and high-yield synthesis methodology was reported for compounds related to benzamides for the preparation of radiolabeled compounds, which are useful for receptor binding studies in vitro and in vivo (Bobeldijk, Verhoeff, Vekemans, Buck, Doremalen, Van Hoof, & Janssen, 1990).

Antioxidant and Antimicrobial Activities

• Antioxidant Activities : Novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides were synthesized and evaluated for their antioxidant activities. Many compounds in this series were found to possess moderate to significant radical scavenging activity, indicating their potential as antioxidants (Ahmad, Siddiqui, Gardiner, Parvez, & Aslam, 2012).

• Antimicrobial Evaluation : A new benzamide isolated from endophytic Streptomyces was characterized for its antimicrobial activities alongside its antioxidant properties. This study highlights the potential of natural and synthetic benzamides in antimicrobial applications (Yang, Peng, Yang, Li, Xiong, Zhao, & Ding, 2015).